6beta-Hydroxydexamethasone

Description

6β-Hydroxydexamethasone is a metabolite of dexamethasone, a synthetic glucocorticoid used to treat various inflammatory conditions . Dexamethasone is metabolized by the enzyme CYP3A4, and the quantification of metabolites such as 6β-hydroxydexamethasone can help determine CYP3A4 enzyme activity in humans . Specifically, 6β-hydroxydexamethasone is a more hydrophilic metabolite compared to dexamethasone .

The formation of 6β-hydroxydexamethasone is species-specific . In addition to dexamethasone, another similar chemical compound is 6β-Hydroxycortisol, an endogenous steroid and metabolite of cortisol . Like 6β-hydroxydexamethasone, 6β-Hydroxycortisol is produced by cytochrome P450-3A monooxygenases and is used as a biomarker for 6β-hydroxysteroid dehydrogenase (CYP3A4) activity .

As a research assistant, understanding these metabolites is crucial because they can indicate enzyme activity and potential drug interactions . For instance, drugs that induce CYP3A4 may accelerate the clearance of cortisol or dexamethasone by increasing their conversion to 6β-hydroxy metabolites, while drugs that inhibit CYP3A4 can slow down this process . Monitoring these levels is valuable in clinical trials to assess how drugs affect CYP3A4 activity and to prevent life-threatening conditions related to impaired cortisol synthesis .

• CAS No.: 55879-47-5
• Product Name: 6beta-Hydroxydexamethasone
• Molecular Formula: C22H29FO6
• Molecular Weight: 408.5 g/mol
• IUPAC Name: (6R,8S,9R,10S,11S,13S,14S,16R,17R)-9-fluoro-6,11,17-trihydroxy-17-(2-hydroxyacetyl)-10,13,16-trimethyl-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-3-one
• Standard InChI: InChI=1S/C22H29FO6/c1-11-6-13-14-8-16(26)15-7-12(25)4-5-19(15,2)21(14,23)17(27)9-20(13,3)22(11,29)18(28)10-24/h4-5,7,11,13-14,16-17,24,26-27,29H,6,8-10H2,1-3H3/t11-,13+,14+,16-,17+,19+,20+,21+,22+/m1/s1
• Standard InChIKey: RVBSTEHLLHXILB-QODHSQIYSA-N
• SMILES: CC1CC2C3CC(C4=CC(=O)C=CC4(C3(C(CC2(C1(C(=O)CO)O)C)O)F)C)O
• Canonical SMILES: CC1CC2C3CC(C4=CC(=O)C=CC4(C3(C(CC2(C1(C(=O)CO)O)C)O)F)C)O
• Appearance: Off-White to Pale Yellow Solid
• Purity: > 95%
• Synonyms: (6β,11β,16α)-9-Fluoro-6,11,17,21-tetrahydroxy-16-methylpregna-1,4-diene-3,20-dione
• PubChem Compound: 63050
• Last Modified: Aug 15 2023